Cas no 2586126-78-3 (tert-Butyl 2,4-bis(trifluoromethyl)benzoate)

• Product Name: tert-Butyl 2,4-bis(trifluoromethyl)benzoate
• CAS No: 2586126-78-3
• MF: C₁₃H₁₂F₆O₂
• MW: 314.2236
• CID: 5077137
• Update Time: 2025-10-19

tert-Butyl 2,4-bis(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2,4-bis(trifluoromethyl)benzoate

• Inchi： 1S/C13H12F6O2/c1-11(2,3)21-10(20)8-5-4-7(12(14,15)16)6-9(8)13(17,18)19/h4-6H,1-3H3
• InChI Key： LCWHFGPWKRCFEX-UHFFFAOYSA-N
• SMILES： FC(C1C([H])=C(C(F)(F)F)C([H])=C([H])C=1C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 380
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on tert-Butyl 2,4-bis(trifluoromethyl)benzoate

Introduction to Tert-Butyl 2,4-bis(trifluoromethyl)benzoate (CAS No. 2586126-78-3)

Tert-Butyl 2,4-bis(trifluoromethyl)benzoate, with the chemical identifier CAS No. 2586126-78-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aromatic esters, characterized by a benzene ring substituted with two trifluoromethyl groups and an ester functional group linked to a tert-butyl moiety. The unique structural features of this molecule contribute to its distinct chemical properties and potential applications, making it a subject of interest for synthetic chemists and researchers exploring novel molecular architectures.

The presence of trifluoromethyl groups at the 2 and 4 positions of the benzene ring significantly influences the electronic and steric properties of the molecule. Trifluoromethyl groups are known for their ability to enhance metabolic stability, lipophilicity, and binding affinity in drug-like molecules. This makes Tert-butyl 2,4-bis(trifluoromethyl)benzoate a valuable building block in medicinal chemistry, particularly in the design of small-molecule inhibitors and activators targeting biological pathways relevant to human health.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such compounds with greater accuracy. Studies have shown that the electron-withdrawing nature of the trifluoromethyl groups can modulate the reactivity of the benzene ring, allowing for selective functionalization at specific positions. This property is particularly useful in multi-step synthetic routes where regioselectivity is crucial.

In addition to its synthetic utility, Tert-butyl 2,4-bis(trifluoromethyl)benzoate has been explored in various research contexts. For instance, its derivatives have been investigated as potential intermediates in the synthesis of bioactive molecules with anti-inflammatory and anti-cancer properties. The tert-butyl group, being a bulky alkyl moiety, can influence the solubility and pharmacokinetic behavior of derived compounds, making it an attractive feature for drug development.

One notable area of research involves the use of Tert-butyl 2,4-bis(trifluoromethyl)benzoate in the development of agrochemicals. The structural motifs present in this compound have been found to exhibit herbicidal and fungicidal activities, prompting further investigation into its derivatives as candidates for novel crop protection agents. The trifluoromethyl substitution pattern is particularly effective in enhancing the bioactivity of agrochemicals by improving their interaction with biological targets.

The synthesis of Tert-butyl 2,4-bis(trifluoromethyl)benzoate typically involves multi-step organic reactions, starting from commercially available precursors such as methyl 2,4-dibromobenzoate or methyl 2,4-dichlorobenzoate. The introduction of trifluoromethyl groups is often achieved through metal-catalyzed cross-coupling reactions or direct fluorination techniques. These synthetic strategies highlight the compound's role as a versatile intermediate in organic synthesis.

From a mechanistic standpoint, the reactivity of Tert-butyl 2,4-bis(trifluoromethyl)benzoate can be influenced by various factors, including solvent effects and reaction conditions. Polar aprotic solvents such as dimethylformamide (DMF) or acetonitrile are often preferred for facilitating nucleophilic substitutions or eliminations at the benzene ring. Additionally, transition metal catalysts can play a crucial role in modulating reaction pathways, enabling access to diverse functionalized derivatives.

The pharmacological potential of Tert-butyl 2,4-bis(trifluoromethyl)benzoate has been further explored through structure-activity relationship (SAR) studies. By systematically modifying substituents on the benzene ring or altering the ester group, researchers can fine-tune the bioactivity of derived compounds. Such studies provide valuable insights into how structural features contribute to pharmacological effects, guiding the design of more effective therapeutic agents.

In conclusion,Tert-butyl 2,4-bis(trifluoromethyl)benzoate (CAS No. 2586126-78-3) represents a fascinating compound with broad applications in pharmaceutical and agrochemical research. Its unique structural features and versatile reactivity make it a valuable tool for synthetic chemists and researchers seeking to develop novel bioactive molecules. As our understanding of molecular interactions continues to evolve，this compound is likely to remain at the forefront of innovation in drug discovery and crop protection.